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Compound of Interest

Compound Name: 2-Amino-5-methylbenzonitrile

Cat. No.: B1267719

In-Depth Technical Guide: 2-Amino-5-
methylbenzonitrile

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the molecular properties of 2-Amino-
5-methylbenzonitrile, a chemical compound relevant in various research and development
applications.

Core Molecular Data

The fundamental molecular characteristics of 2-Amino-5-methylbenzonitrile are summarized
below. This data is essential for stoichiometric calculations, analytical method development,
and chemical synthesis.
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Property Value Source
Chemical Name 2-Amino-5-methylbenzonitrile N/A
Molecular Formula CsHsN:2 [1][2]13]
Linear Formula H2NCesH3(CHs)CN [4]
Molecular Weight 132.16 g/mol [11[3114]
Alternate Molecular Weight 132.17 g/mol [2]

CAS Number 5925-93-9 [21[3114]

Logical Relationship of Core Properties

The chemical structure, identified by its name, dictates the molecular formula, which in turn
determines the precise molecular weight. This hierarchical relationship is fundamental to
chemical identity.
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Caption: Relationship between chemical identity, formula, and molecular weight.

Note on Experimental Protocols: This document focuses on the fundamental molecular
properties of 2-Amino-5-methylbenzonitrile. Detailed experimental protocols for synthesis,
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purification, or specific applications (e.g., in drug development) are highly context-dependent
and fall outside the scope of this core data sheet. Researchers should consult specialized
literature or application notes for specific methodological guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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